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An In-depth Technical Guide to (R)-Methyl piperidine-3-carboxylate

Introduction
(R)-Methyl piperidine-3-carboxylate is a chiral heterocyclic compound of significant interest in

the pharmaceutical and medicinal chemistry sectors. As a derivative of piperidine, one of the

most important synthetic fragments in drug design, it serves as a crucial building block for a

wide array of complex molecules.[1][2] Its structural relationship to (R)-nipecotic acid, a potent

inhibitor of γ-aminobutyric acid (GABA) uptake, underscores its relevance in the development

of therapeutics targeting the central nervous system.[3] This technical guide provides a

comprehensive overview of the physical and chemical properties, synthesis, characterization,

and applications of (R)-Methyl piperidine-3-carboxylate, tailored for researchers, scientists,

and professionals in drug development.

Physical and Chemical Properties
(R)-Methyl piperidine-3-carboxylate is typically a colorless to light yellow liquid under

standard conditions.[4] It is soluble in common organic solvents such as ethanol, acetone, and

dichloromethane, but has poor solubility in water. For long-term storage, it is recommended to

keep the compound in a dark, inert atmosphere, and under refrigeration at temperatures of

-20°C to 4°C.[4]
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Table 1: Physical Properties of (R)-Methyl piperidine-3-
carboxylate

Property Value Reference

Molecular Formula C₇H₁₃NO₂ [4][5]

Molecular Weight 143.18 g/mol [4][5]

Appearance Colorless to light yellow liquid [4]

Boiling Point 193.8 °C at 760 mmHg [4]

Density ~1.021 g/cm³ (Predicted) [4]

pKa 9.28 ± 0.10 (Predicted) [4][6]

InChI Key
BCDBHIAXYFPJCT-

ZCFIWIBFSA-N

CAS Number 164323-85-7

Reactivity and Chemical Profile
The chemical behavior of (R)-Methyl piperidine-3-carboxylate is dictated by its two primary

functional groups: a secondary amine within the piperidine ring and a methyl ester at the C3-

position. The secondary amine is nucleophilic and can undergo various reactions such as N-

alkylation, N-acylation, and protection with groups like tert-butyloxycarbonyl (Boc).[7][8] The

methyl ester group can be hydrolyzed under basic conditions to yield the corresponding

carboxylic acid, (R)-piperidine-3-carboxylic acid.[9] The N-Boc protected variant of this

compound is noted for its high reactivity while maintaining stability under various reaction

conditions, making it a versatile intermediate in multi-step syntheses.[8]
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(R)-Methyl
piperidine-3-carboxylate

N-Alkylation
(e.g., BnBr, Na₂CO₃)

N-Protection
(e.g., Boc₂O)

Ester Hydrolysis
(e.g., NaOH, H₂O)

N-Alkyl-piperidine
Derivative

N-Boc-piperidine
Derivative (R)-Nipecotic Acid
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Reaction Setup

Hydrogenation

Workup & Purification

Charge flask with Pyridine
Precursor and Acetic Acid

Add PtO₂ Catalyst

Purge with H₂ Gas

Stir under H₂ pressure
(16-24h at RT)

Filter to remove Catalyst

Concentrate under
Reduced Pressure

DCM/NaHCO₃ Wash

Dry (MgSO₄) & Concentrate

Purify via Chromatography

(R)-Methyl piperidine-3-carboxylate
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Purified Sample

NMR Spectroscopy
(¹H, ¹³C)

Mass Spectrometry
(GC-MS)

IR Spectroscopy

Structural
Confirmation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b067609#physical-and-chemical-properties-of-r-
methyl-piperidine-3-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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